Cas no 1311495-68-7 (N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide)

• Product Name: N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide
• CAS No: 1311495-68-7
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5941208
• PubChem ID: 53563302
• Update Time: 2025-06-08

N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide
• AKOS034758996
• Z979002138
• EN300-26683257
• 1311495-68-7

• Inchi： 1S/C12H14N2O3/c13-6-7-14-12(15)10-16-8-9-17-11-4-2-1-3-5-11/h1-5H,7-10H2,(H,14,15)
• InChI Key： VNLUAUDOEFESHX-UHFFFAOYSA-N
• SMILES： O(CC(NCC#N)=O)CCOC1C=CC=CC=1

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide

Professional Introduction to N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide (CAS No. 1311495-68-7)

N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide, a compound with the chemical identifier CAS No. 1311495-68-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide consists of a cyanomethyl group attached to an acetamide moiety, which is further linked to a phenoxyethoxy side chain. This configuration suggests a high degree of versatility, enabling diverse chemical modifications and functionalizations that could be exploited for medicinal chemistry purposes.

The significance of N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide lies in its potential role as a building block in the synthesis of more complex molecules. The presence of both electrophilic and nucleophilic sites within its structure allows for the exploration of various synthetic pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling processes. These reactions are pivotal in constructing intricate scaffolds that are often required for the development of biologically active compounds.

In recent years, there has been a growing interest in the development of molecules that exhibit multitarget interactions, capable of modulating multiple biological pathways simultaneously. N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide fits well into this paradigm due to its structural features. The phenoxyethoxy group, for instance, can serve as a pharmacophore that interacts with specific binding sites on biological targets, while the cyanomethyl and acetamide functionalities provide additional opportunities for further derivatization. This dual functionality makes it an attractive candidate for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop treatments that target these pathological conditions effectively. The structural motifs present in N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide suggest that it could be modified to produce potent kinase inhibitors with improved selectivity and reduced toxicity.

Moreover, the compound's ability to undergo further functionalization makes it a valuable tool for drug discovery campaigns. Researchers can exploit its reactive sites to introduce various substituents that fine-tune its biological activity. For example, incorporating fluorine atoms into the phenoxyethoxy group has been shown to enhance metabolic stability and binding affinity in several drug candidates. Similarly, modifying the cyanomethyl group could lead to the development of molecules with different pharmacokinetic properties.

The latest advancements in computational chemistry have also contributed to the growing interest in N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly evaluate the binding affinity of this compound towards various biological targets. These computational approaches have not only accelerated the drug discovery process but also provided insights into the structural features that contribute to its potency and selectivity. Such information is invaluable for guiding synthetic efforts aimed at optimizing the pharmacological properties of N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide derivatives.

In conclusion, N-(cyanomethyl)-2-(2-phenoxyethoxy)acetamide (CAS No. 1311495-68-7) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and high degree of modularity make it an attractive candidate for further exploration in pharmaceutical chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.